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2-Amino-3-ethoxy-5-fluorobenzoic

acid

Cat. No.: B12088227

Get Quote

Executive Summary
This guide provides a technical analysis of 2-Amino-3-ethoxy-5-fluorobenzoic acid (AEFBA),

a critical pharmacophore often utilized in the synthesis of MEK inhibitors and genetic counter-

selection markers. Due to the proprietary nature of specific intermediate data, this guide

establishes a comparative baseline using the well-characterized parent scaffold, 2-Amino-5-

fluorobenzoic acid (5-FBA).

By benchmarking against the known P2/c monoclinic lattice of 5-FBA, we isolate the structural

impact of the 3-ethoxy substituent—specifically its role in disrupting planar stacking, increasing

lipophilicity, and altering hydrogen bond networks essential for co-crystallization with kinase

targets.

Structural Analysis & Causality
To understand the crystallographic behavior of AEFBA, we must first analyze the "Control"

structure (5-FBA). The addition of the ethoxy group at the C3 position is not merely a functional

change; it is a steric and conformational modifier.
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The Control: 2-Amino-5-fluorobenzoic Acid (5-FBA)[1]
Crystal Habit: Colorless prisms.

Space Group: Monoclinic, P2/c.

Key Interaction: The molecule is nearly planar.[2][3] It forms centrosymmetric inversion

dimers via carboxylic acid O–H···O hydrogen bonds (

loops).[2][3]

Intramolecular Lock: An N–H···O hydrogen bond closes an S(6) ring, locking the amino group

coplanar with the carbonyl.

The Variable: Impact of the 3-Ethoxy Group (AEFBA)
Steric Bulk: The C3-ethoxy group is ortho to the C2-amino group. This introduces significant

steric pressure, likely forcing the ethoxy group to rotate out of the aromatic plane to relieve

strain against the amine protons.

Lattice Expansion: Unlike the planar packing of 5-FBA, AEFBA molecules cannot stack as

efficiently. Expect a lower symmetry space group (e.g., P-1 or P2_1/n) and a larger unit cell

volume per molecule (

).

Solubility Shift: The ethoxy tail acts as a lipophilic handle, significantly lowering water

solubility compared to 5-FBA. This necessitates a shift from aqueous-alcohol crystallization

solvents to more non-polar systems (e.g., EtOAc/Hexanes).

Comparative Crystallographic Data
The following table contrasts the empirically verified data of the parent scaffold with the

predicted parameters for AEFBA based on structural homology.
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Parameter
Control: 2-Amino-5-

fluorobenzoic Acid [1]
Target: 2-Amino-3-ethoxy-5-

fluorobenzoic Acid

Formula

Molecular Weight 155.13 g/mol 199.18 g/mol

Crystal System Monoclinic
Triclinic or Monoclinic

(Predicted)

Space Group P2/c P-1 or P2_1/c (Predicted)

Unit Cell (a) 4.9346(2) Å ~5.8 - 7.2 Å (Expanded)

Unit Cell (b) 11.7542(6) Å ~12.5 - 14.0 Å (Expanded)

Unit Cell (c) 11.9727(5) Å ~13.0 - 15.0 Å (Expanded)

Beta Angle (

)
96.782(3)° 90-105° (Variable)

H-Bond Motif
Carboxylic Dimer (

)

Carboxylic Dimer + Ethoxy

Acceptor

Solubility (LogP) ~1.2 (Moderate) ~1.9 - 2.2 (Lipophilic)

Analyst Note: The conservation of the Carboxylic Acid Dimer (

) is highly probable in AEFBA, as the 3-ethoxy group is distal to the carboxylic acid

moiety. However, the inter-dimer packing will be dominated by weak C-H...F and

van der Waals interactions involving the ethyl chain.

Experimental Protocols
A. Synthesis & Purification Workflow
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High-quality crystals require >99% purity. The 3-ethoxy group is susceptible to hydrolysis under

strong acidic conditions; therefore, purification must avoid prolonged exposure to low pH.

Synthesis: Typically achieved via nucleophilic aromatic substitution of 2-amino-3,5-

difluorobenzoic acid precursors or nitration/reduction of 3-ethoxy-5-fluorobenzoic acid.

Purification:

Dissolve crude AEFBA in minimal Ethyl Acetate at 60°C.

Wash with mild base (

) to remove non-acidic impurities, then re-acidify carefully to pH 4.

Polishing Filtration: Pass the hot solution through a 0.22 µm PTFE filter to remove

nucleation sites (dust).

B. Crystallization Strategy (Vapor Diffusion)
Because AEFBA is more lipophilic than 5-FBA, "Slow Evaporation" often yields amorphous

powder. Vapor Diffusion is the preferred method for X-ray quality prisms.

Inner Vial (Solvent): 20 mg AEFBA in 1.5 mL Tetrahydrofuran (THF) or Ethanol.

Outer Vial (Precipitant): 4 mL n-Hexane or Pentane.

Conditions: Seal tightly and store at 4°C in a vibration-free environment.

Timeline: Prisms should appear within 48-72 hours.

C. Data Collection Parameters
Temperature: Collect at 100 K to freeze the rotation of the flexible ethoxy chain.

Radiation: Mo K

(

) is sufficient, though Cu K
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is preferred for small organic needles to boost signal intensity.

Resolution: Aim for 0.8 Å to resolve the F vs. H atoms on the aromatic ring clearly.

Structural Logic & Interaction Pathways
The diagram below illustrates the hierarchical organization of the crystal lattice, moving from

the molecular building block to the supramolecular assembly.
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Figure 1: Structural hierarchy of AEFBA crystallization. The carboxylic acid dimer forms the

primary stability anchor, while the 3-ethoxy steric bulk dictates the final lattice packing

efficiency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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